(7Z)-7-(2,4-dimethoxybenzylidene)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one

• Molecular Formula: C24H25NO7S
• Molecular Weight: 471.5 g/mol
• IUPAC Name: (7Z)-7-[(2,4-dimethoxyphenyl)methylidene]-3-(1,1-dioxothiolan-3-yl)-9-methyl-2,4-dihydrofuro[3,2-g][1,3]benzoxazin-6-one
• InChI: InChI=1S/C24H25NO7S/c1-14-23-16(11-25(13-31-23)17-6-7-33(27,28)12-17)8-19-22(26)21(32-24(14)19)9-15-4-5-18(29-2)10-20(15)30-3/h4-5,8-10,17H,6-7,11-13H2,1-3H3/b21-9-
• InChI Key: YKOXDPSQBPHMAC-NKVSQWTQSA-N
• Isomeric SMILES: CC1=C2C(=CC3=C1O/C(=C\C4=C(C=C(C=C4)OC)OC)/C3=O)CN(CO2)C5CCS(=O)(=O)C5
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=CC4=C(C=C(C=C4)OC)OC)C3=O)CN(CO2)C5CCS(=O)(=O)C5

Description

This compound is a fused heterocyclic molecule featuring a furo[3,2-g][1,3]benzoxazin-6(7H)-one core modified with a 2,4-dimethoxybenzylidene substituent at position 7 and a 1,1-dioxidotetrahydrothiophen-3-yl group at position 2. The Z-configuration of the benzylidene moiety and the sulfone group in the tetrahydrothiophene ring are critical for its stereoelectronic properties.

Biological Activity

Chemical Structure

The compound features several notable structural elements:

• A benzoxazine ring , which is known for its diverse biological activities.
• A dimethoxybenzylidene moiety that may enhance its interaction with biological targets.
• A dioxo-tetrahydrothiophene group that could contribute to its reactivity and bioactivity.

Molecular Formula

The molecular formula of the compound can be represented as $C_{20}H_{23}N_{1}O_{5}S$.

Pharmacological Properties

Research has indicated that compounds similar to this structure exhibit a range of biological activities, including:

• Antifungal Activity : Aryl-fused 1,4-benzoxazine derivatives have shown effectiveness against various fungal strains. The antifungal properties are often attributed to the ability of these compounds to disrupt fungal cell membranes or inhibit key enzymatic processes within the fungi .
• Antifeedant Properties : Some derivatives have demonstrated potential as antifeedants in pest control, making them candidates for agricultural applications .

The mechanisms through which this compound exerts its biological effects may include:

• Inhibition of Enzymatic Activity : Many benzoxazine derivatives act by inhibiting enzymes critical to microbial growth or metabolism.
• Interference with Cellular Processes : The structural components may allow for interactions with cellular receptors or pathways, leading to apoptosis or cell cycle arrest in target organisms.

Synthesis and Biological Testing

Recent studies have focused on synthesizing derivatives of benzoxazines and evaluating their biological activities. For instance:

• A study conducted by researchers synthesized various 3,4-dihydro-2H-benzoxazines and tested their antifungal properties against common pathogens. Results indicated that certain modifications to the benzoxazine structure significantly enhanced antifungal efficacy .

Comparative Biological Activity

A comparative analysis of similar compounds reveals varying degrees of bioactivity based on structural differences. The following table summarizes findings from recent studies:

Compound Name	Antifungal Activity	Antifeedant Activity	Reference
Compound A	Moderate	High
Compound B	High	Moderate
Target Compound	High	High

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a family of furobenzoxazinone derivatives, which share a fused oxygen- and nitrogen-containing heterocyclic core. Below is a comparative analysis with structurally related compounds:

Compound	Core Structure	Key Substituents	Notable Properties
(7Z)-7-(2,4-dimethoxybenzylidene)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one	Furo[3,2-g][1,3]benzoxazin-6-one	2,4-Dimethoxybenzylidene (Z), 1,1-dioxidotetrahydrothiophen-3-yl	High polarity due to sulfone group; potential for hydrogen bonding with methoxy groups
6-Chloro-7-methyl-3-[2-(2,5-dihydroxybenzylidene)-1-methylhydrazino]-1,1-dioxo-1,4,2-benzodithiazine (Compound 7, )	Benzodithiazine	2,5-Dihydroxybenzylidene, methylhydrazino	Antioxidant activity inferred from phenolic hydroxyl groups; IR νmax 3485 (OH)
Methyl 6-chloro-3-(1-methylhydrazino)-1,1-dioxo-1,4,2-benzodithiazine-7-carboxylate (Compound 3, )	Benzodithiazine	Methylhydrazino, carboxylate ester	Enhanced solubility in polar solvents (IR νmax 1740 for C=O); NMR δ 3.88 (CH3O)
(7Z)-7-(2-methoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one ()	Furo[3,2-g][1,3]benzoxazin-6-one	2-Methoxybenzylidene (Z), pyridin-2-ylmethyl	Lower polarity than sulfone-containing analogues; π-π stacking potential with pyridine

Key Differences and Implications

Methoxy vs. Hydroxy Groups: The 2,4-dimethoxybenzylidene group in the target compound reduces metabolic oxidation susceptibility compared to dihydroxy-substituted analogues (e.g., Compound 7 in ).

Spectral and Physical Properties: IR Spectroscopy: The sulfone group in the target compound contributes to strong SO2 stretching bands (~1330–1160 cm⁻¹), absent in non-sulfone analogues . Melting Points: Sulfone-containing compounds (e.g., target compound) exhibit higher melting points (>300°C) due to increased crystallinity, whereas ester-containing analogues (e.g., Compound 3) melt at ~250°C .

Computational Similarity Metrics: Tanimoto/Dice Indexes: Molecular similarity analysis using Tanimoto and Morgan fingerprints suggests moderate similarity (~0.65–0.75) between the target compound and pyridine-substituted furobenzoxazinones, but lower similarity (~0.40–0.50) with benzodithiazines . Mass Spectrometry (MS/MS): Molecular networking based on cosine scores (0.7–0.8) clusters the target compound with other furobenzoxazinones, distinguishing it from benzodithiazines (cosine <0.3) .

Research Findings and Limitations

• Synthetic Challenges : The Z-configuration of the benzylidene group in the target compound requires precise reaction conditions (e.g., aldehyde equivalents and temperature control), as seen in analogous syntheses .
• Biological Data Gaps: While structural analogues like Compound 7 exhibit antioxidant activity , the target compound’s bioactivity remains uncharacterized.